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Compound of Interest

Compound Name: 4-ethyl-1H-indazol-5-ol
Cat. No.: B8509395
Get Quote

Executive Summary

The synthesis of 4-ethyl-1H-indazol-5-ol from 4-bromoindazole presents a regiochemical
challenge: the introduction of an oxygen functionality at the C5 position and an ethyl chain at
the C4 position. While direct C-H oxidation of indazoles is non-trivial, this protocol leverages
the directing effects of the indazole core to install a nitro group at C5, which serves as a
masked hydroxyl via the Sandmeyer reaction. Subsequent protection and Palladium-catalyzed
cross-coupling utilize the C4-bromide handle to install the ethyl group. This modular approach
ensures high regiofidelity and scalability.

Retrosynthetic Analysis
The strategy disconnects the target into two key transformations:

o C4-Alkylation: Disconnection of the ethyl group reveals a 4-bromo-5-hydroxyindazole
intermediate.

o C5-Functionalization: Disconnection of the hydroxyl group traces back to 4-bromoindazole
via a nitro/amine sequence.
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Pathway Logic[1]

o Why Nitration first? The C4-bromo substituent and the indazole ring cooperatively direct
electrophilic aromatic substitution (SEAr) to the C5 position (ortho to Br, para to N1-H).

o Why Vinyl-Suzuki? Direct coupling of an ethyl group can suffer from

-hydride elimination or slow transmetallation. Coupling a vinyl group followed by
hydrogenation is a more robust, higher-yielding industrial standard.
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Caption: Retrosynthetic logic flow from Target to Starting Material (4-Bromoindazole).
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Detailed Experimental Protocol
Phase 1: C5-Functionalization (The "Bridge")

Obijective: Convert 4-bromoindazole to 4-bromo-5-hydroxyindazole.

Step 1.1: Regioselective Nitration
» Reagents: 4-Bromoindazole (1.0 eq), Fuming HNOs (1.5 eq), Conc. H2SOa (Solvent).

e Protocol:
o Dissolve 4-bromoindazole in conc. H2SO4 at 0°C.

o Add fuming HNOs dropwise, maintaining internal temperature <5°C to prevent over-
nitration or degradation.

o Stir at 0°C for 1h, then warm to RT for 2h. Monitor by LCMS for conversion to mono-nitro

species.

o Workup: Pour onto crushed ice. The solid precipitate (4-bromo-5-nitroindazole) is filtered,
washed with water, and dried.

o Critical Check: Verify regiochemistry via 1H NMR (NOE or coupling constants). C5-nitro is
the major product; C7-nitro is a potential minor impurity. Recrystallize from EtOH if

necessary.

Step 1.2: Reduction of Nitro Group[1]
e Reagents: Iron powder (Fe), NH4Cl, EtOH/H20 (3:1).

e Protocol:

[¢]

Suspend 4-bromo-5-nitroindazole in EtOH/H20.

o

Add Fe powder (5.0 eq) and NH4Cl (5.0 eq).

o

Reflux (80°C) for 2-4 hours.

[¢]

Workup: Filter hot through Celite to remove iron residues. Concentrate filtrate.[2][3][4]
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o Yield: Expect >85% of 4-bromo-5-aminoindazole.

Step 1.3: Sandmeyer Hydrolysis (Phenol Formation)
o Reagents: NaNOz, H2S0a4 (25%), H20.

e Protocol:

o

Suspend 4-bromo-5-aminoindazole in 25% H2S0a4 at 0°C.

o

Add aqueous NaNO:2 (1.1 eq) dropwise to form the diazonium salt. Stir for 30 min at 0°C.

[¢]

Hydrolysis: Add the cold diazonium solution dropwise into a boiling solution of 25% H2SOa4
(or H20/H2S0a4 mixture).

[¢]

Reflux for 30-60 mins until gas evolution ceases.

[¢]

Workup: Cool, neutralize to pH 7 with NaOH, and extract with EtOAc.

Product:4-bromo-1H-indazol-5-ol.

o

Phase 2: Protection & Cross-Coupling (The
"Construction")

Objective: Install the ethyl group using the C4-Br handle.

Step 2.1: Global Protection
» Reagents: 3,4-Dihydro-2H-pyran (DHP) (2.5 eq), p-TsOH (cat.), DCM.

e Protocol:
o Dissolve 4-bromo-1H-indazol-5-ol in DCM.
o Add DHP and p-TsOH. Stir at RT for 12h.[2][4]

o Mechanism: Protects both the N1-H and the C5-OH as THP ethers.
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o Product:4-bromo-1-(tetrahydro-2H-pyran-2-yl)-5-((tetrahydro-2H-pyran-2-yl)oxy)-1H-
indazole.

Step 2.2: Suzuki-Miyaura Coupling (Vinyl Insertion)

» Reagents: Vinylboronic acid pinacol ester (1.2 eq), PdClz(dppf)-DCM (5 mol%), K2COs (3.0
eq), 1,4-Dioxane/Hz20 (4:1).

e Protocol:
o Degas solvents with N2 or Ar for 30 mins.
o Combine protected indazole, vinylboronate, and base in the reaction vessel.
o Add Pd catalyst.[4][5]
o Heat to 90-100°C for 4-12 hours.
o Workup: Filter through Celite, extract with EtOAc. Purify via silica gel chromatography.

o Product:4-vinyl-1-(THP)-5-(THP-oxy)-indazole.

Step 2.3: Hydrogenation & Deprotection
e Reagents: Hz (1 atm), Pd/C (10%), MeOH; then HCI (conc).

e Protocol:

[¢]

Hydrogenation: Stir the vinyl intermediate with Pd/C under Hz balloon in MeOH for 2-4h.
(Reduces Vinyl -> Ethyl).

[¢]

Deprotection: Filter off catalyst. Add conc. HCI (to pH 1) to the filtrate. Stir at RT or mild
heat (40°C) for 1-2h to remove THP groups.

[¢]

Final Workup: Neutralize with NaHCOs, extract with EtOAc/THF.

o

Final Purification: Recrystallization or Column Chromatography.

Quantitative Data Summary
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Caption: Step-by-step synthetic workflow from 4-Bromoindazole to 4-Ethyl-1H-indazol-5-ol.

Troubleshooting &
Safety Protocols

Safety
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e Fuming Nitric Acid: Highly corrosive and oxidizing. Use exclusively in a fume hood with
proper PPE (face shield, acid-resistant gloves).

o Diazonium Salts: Potentially explosive if dried. Keep in solution and process immediately.

o Palladium Catalysts: Handle under inert atmosphere to preserve activity.

Troubleshooting Guide

» |Issue: Low Regioselectivity in Nitration.

o Solution: Ensure temperature is strictly controlled at 0°C. If 7-nitro isomer forms, separate
via column chromatography (Ethyl Acetate/Hexane gradient).

e Issue: Stalled Suzuki Coupling.

o Solution: Re-degas solvents.[4] Ensure the bromide is the limiting reagent. Switch to a
more active catalyst like Pd(tBusP)z or XPhos Pd G2 if conversion is slow.

e Issue: Incomplete Deprotection.

o Solution: THP groups on indazoles can be stubborn. Increase HCI concentration or switch
to TFA/DCM if solubility is an issue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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